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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium Lauroyl Lactylate (SLL) is an anionic surfactant prized for its emulsifying,
moisturizing, and mild cleansing properties in the cosmetic, pharmaceutical, and food
industries.[1] Derived from the esterification of lauric acid with the sodium salt of lactic acid,
SLL is a bio-based and biodegradable ingredient, aligning with the growing demand for
sustainable raw materials.[1] This technical guide provides a comprehensive overview of the
core mechanism of action of Sodium Lauroyl Lactylate as an emulsifier, with a focus on its
physicochemical properties, interfacial behavior, and the formation of stabilizing structures in
emulsions. This document is intended for researchers, scientists, and drug development
professionals seeking a deeper understanding of SLL's functionality in formulation science.

Physicochemical Properties of Sodium Lauroyl
Lactylate

The emulsifying capacity of SLL is rooted in its amphiphilic molecular structure, which features
a lipophilic lauroyl tail and a hydrophilic lactylate headgroup. Key physicochemical parameters
that govern its performance are summarized in the table below.
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Significance in
Property Value .
Emulsification

Defines the overall size and
Molecular Formula C1sH31NaOs[2] _
polarity of the molecule.

o . Indicates a strong affinity for
Hydrophilic-Lipophilic Balance

14.4 water, making it an effective
(HLB) . N
oil-in-water (O/W) emulsifier.[3]
The concentration at which
Critical Micelle Concentration ) SLL monomers self-assemble
~700 pM (in PBS)[4] ) ) o
(CMC) into micelles, significantly
reducing surface tension.
Demonstrates its efficiency in
) ) Can reach as low as 22.6 ] ] ]
Surface Tension of Mixed ) ) ) reducing the interfacial energy
mN/m (in a mixture with )
Systems between oil and water phases,

sodium lauroyl glycinate)[5] o o
facilitating emulsification.

Core Emulsification Mechanism: Formation of
Lamellar Liquid Crystalline Structures

The primary mechanism by which Sodium Lauroyl Lactylate stabilizes emulsions is through
the formation of lamellar liquid crystalline structures at the oil-water interface and within the
continuous aqueous phase.[6] This process can be understood through the following stages:

» Adsorption at the Interface: SLL molecules rapidly migrate to the oil-water interface, orienting
themselves with their lipophilic lauroyl tails in the oil phase and their hydrophilic lactylate
headgroups in the water phase. This adsorption significantly lowers the interfacial tension
between the two phases.[6][7]

e Formation of a Protective Film: As the concentration of SLL at the interface increases, the
molecules pack together to form a condensed film around the oil droplets. This film acts as a
mechanical barrier, preventing the droplets from coalescing.

o Development of Lamellar Liquid Crystals: At concentrations above the CMC, excess SLL
molecules in the agueous phase, often in conjunction with co-emulsifiers like fatty alcohols,
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self-assemble into bilayers. These bilayers stack into ordered, multi-layered structures
known as lamellar liquid crystals.[8]

o Emulsion Stabilization: These lamellar structures contribute to emulsion stability in two ways:

o They can surround the oil droplets in multiple layers, creating a robust barrier that further
prevents coalescence.[8]

o They form a three-dimensional network within the continuous aqueous phase, increasing
the viscosity of the system and impeding the movement and creaming of the oil droplets.

[8]

The formation of these liquid crystalline structures is a key differentiator for SLL and contributes
to the long-term stability and unique sensory properties of the emulsions it stabilizes.
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Prepare Water Phase
(SLL in Water)

Heat to 75-80°C
Combine and Homogenize > Cool to Room Temp > Add Preservative
CX GSOOO—lOOOO rpm, 5-10 min) with Gentle Stirring ( (<40°C) )_>©
Prepare Oil Phase

(Oil + Co-emulsifier)
Heat to 75-80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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